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Abstract
Antitumor agent-39 is a potent synthetic peptide belonging to the auristatin class of

microtubule-disrupting agents. With a molecular formula of C40H69N5O and a molecular

weight of 732.01 g/mol , this pentapeptide, identified as compound 64 in U.S. Patent

US20050009751A1, exhibits significant cytotoxic activity against a range of cancer cell lines.

Its mechanism of action centers on the inhibition of tubulin polymerization, leading to cell cycle

arrest at the G2/M phase and subsequent apoptosis. This technical guide provides a

comprehensive overview of the chemical structure, properties, and synthesis of Antitumor
agent-39, along with detailed experimental protocols and an examination of its mechanism of

action.

Chemical Structure and Properties
Antitumor agent-39 is a synthetic analog of the natural product dolastatin 10. While the exact

amino acid sequence of "Antitumor agent-39" is not publicly disclosed, it is characterized as a

pentapeptide derivative of auristatin. Based on the patent information and the common

structure of related auristatin analogs like Monomethyl Auristatin E (MMAE), a probable core

structure can be inferred.
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Table 1: Physicochemical Properties of Antitumor Agent-39

Property Value Reference

Molecular Formula C40H69N5O [1]

Molecular Weight 732.01 g/mol [1]

Class Auristatin, Peptide [1]

Patent Reference
US20050009751A1

(Compound 64)
[1]

Synthesis of Antitumor Agent-39
The synthesis of Antitumor agent-39, like other auristatins, is a complex multi-step process

that can be achieved through either solid-phase or solution-phase peptide synthesis. The

general approach involves the sequential coupling of protected amino acid residues.

General Synthetic Workflow
A convergent solution-phase synthesis is often employed for large-scale production of

auristatins. This involves the synthesis of peptide fragments which are then coupled to form the

final pentapeptide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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